Cas no 84497-72-3 (1H-1,2,4-TRIAZOLE-1-PROPANOL, 5-METHYL-)

• Product Name: 1H-1,2,4-TRIAZOLE-1-PROPANOL, 5-METHYL-
• CAS No: 84497-72-3
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 3214211
• PubChem ID: 22030698
• Update Time: 2025-04-21

1H-1,2,4-TRIAZOLE-1-PROPANOL, 5-METHYL- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-TRIAZOLE-1-PROPANOL, 5-METHYL-
• 3-(5-methyl-[1,2,4]-triazol-1-yl)propan-1-ol
• RUHXYBHEJHVCRO-UHFFFAOYSA-N
• DTXSID601287576
• DB-155453
• 3-(5-methyl-1H-1,2,4-triazol-1-yl)propan-1-ol
• SCHEMBL4383364
• 5-Methyl-1H-1,2,4-triazole-1-propanol
• 84497-72-3

• Inchi： 1S/C6H11N3O/c1-6-7-5-8-9(6)3-2-4-10/h5,10H,2-4H2,1H3
• InChI Key： RUHXYBHEJHVCRO-UHFFFAOYSA-N
• SMILES： N1(CCCO)C(C)=NC=N1

Computed Properties

• Exact Mass: 141.090211983Da
• Monoisotopic Mass: 141.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 50.9Ų